Cas no 1060802-29-0 (1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1060802-29-0
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• MDL: MFCD13189057
• CID: 1034578
• PubChem ID: 71301925
• Update Time: 2025-10-19

1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopyridin-4-yl)-2,2,2-trifluoroethanone
• 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one
• DB-310947
• DTXSID90744466
• CS-0267903
• EN300-1936101
• AKOS016014701
• 1060802-29-0
• AB67653
• MFCD13189057
• J-503112

• MDL： MFCD13189057
• Inchi： 1S/C7H3BrF3NO/c8-5-3-12-2-1-4(5)6(13)7(9,10)11/h1-3H
• InChI Key： GLZQSTZHDYYNQS-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 252.93501g/mol
• Monoisotopic Mass: 252.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one

1-(3-Bromopyridin-4-yl)-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

1-(3-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one, also known by its CAS number 1060802-29-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom at the 3-position and a trifluoroacetyl group at the 4-position. The trifluoroacetyl group introduces a strong electron-withdrawing effect, which significantly influences the electronic properties of the molecule.

The synthesis of 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one typically involves a multi-step process that begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing yield. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-heteroatom bonds necessary for this compound's formation.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The trifluoroacetyl group is known to enhance bioavailability and stability in biological systems, making it an attractive moiety for medicinal chemists. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one as a lead compound in therapeutic development.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its electron-withdrawing properties make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer backbones can significantly improve charge transport properties and device efficiency.

The environmental impact of 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one has also been a topic of recent investigation. Studies have shown that while it is stable under normal conditions, it undergoes degradation under specific environmental stressors such as UV light and microbial activity. These findings are crucial for understanding its long-term behavior in ecosystems and for developing strategies to mitigate any potential ecological risks.

In conclusion, 1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No: 1060802-29-0) stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique chemical properties continue to drive innovative research across academia and industry alike.